N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C15H14INO2/c1-11-5-2-3-8-14(11)19-10-15(18)17-13-7-4-6-12(16)9-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: AJPRZCPHDJEHLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=CC=C2)I
• Molecular Formula: C15H14INO2
• Molecular Weight: 367.18 g/mol

Description

N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide, also known as AM251, is a synthetic compound that has been widely used in scientific research for its ability to selectively block the cannabinoid receptor type 1 (CB1). This receptor is found in the central nervous system and plays a key role in the regulation of various physiological processes, including appetite, pain sensation, and mood. The development of AM251 has allowed researchers to better understand the mechanisms underlying these processes and to explore potential therapeutic applications.

Mechanism of Action

N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide selectively binds to the CB1 receptor and blocks its activation by endocannabinoids, which are naturally occurring compounds that bind to this receptor. By blocking CB1 activation, N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide can alter the activity of various neural circuits and physiological processes that are regulated by this receptor.
Biochemical and physiological effects:
N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide has been shown to have a number of biochemical and physiological effects, including reducing food intake, altering pain sensation, and modulating anxiety-like behavior. These effects are thought to be mediated by the blockade of CB1 receptor activation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide in lab experiments is its ability to selectively block the CB1 receptor, allowing researchers to investigate the specific effects of this receptor on various physiological processes. However, one limitation of using N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide is that it may have off-target effects on other receptors or signaling pathways, which could complicate the interpretation of results.

Future Directions

There are many potential future directions for research on N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide and the CB1 receptor. For example, researchers could investigate the role of this receptor in the regulation of other physiological processes, such as mood and addiction. Additionally, new compounds could be developed that have improved selectivity and potency for the CB1 receptor, allowing for more precise manipulation of this pathway. Finally, researchers could explore potential therapeutic applications of CB1 receptor blockade for a variety of disorders, including obesity, pain, and anxiety.

Scientific Research Applications

N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide has been used extensively in scientific research to investigate the role of the CB1 receptor in various physiological processes. For example, studies have shown that blocking this receptor with N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide can reduce food intake, suggesting that it may be a potential target for the treatment of obesity. Other studies have suggested that N-(3-iodophenyl)-2-(2-methylphenoxy)acetamide may have therapeutic potential for the treatment of pain and anxiety disorders.